Cas no 1416337-90-0 (N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide)

• Product Name: N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide
• CAS No: 1416337-90-0
• MF: C₁₄H₂₁BN₂O₄S
• MW: 324.203542470932
• CID: 4827686
• Update Time: 2025-06-08

N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-CYCLOPROPYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-SULFONAMIDE
• MB18821
• N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide

• Inchi： 1S/C14H21BN2O4S/c1-13(2)14(3,4)21-15(20-13)10-7-12(9-16-8-10)22(18,19)17-11-5-6-11/h7-9,11,17H,5-6H2,1-4H3
• InChI Key： MEYNNGFTBUEOEH-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(B2OC(C)(C)C(C)(C)O2)C=1)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 512
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide

Introduction to N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide and Its Applications

N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide is a sophisticated organic compound with the CAS number 1416337-90-0. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The molecule is characterized by a pyridine core functionalized with a sulfonamide group and a cyclopropyl moiety, further modified with a boronic acid derivative. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

The boronic acid derivative component in N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide is particularly noteworthy. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds in organic synthesis. This reaction is widely used in the pharmaceutical industry to create complex drug molecules efficiently. The presence of this boronic acid group in the compound suggests its utility as a building block for the synthesis of novel pharmaceutical agents.

Moreover, the sulfonamide group attached to the pyridine ring adds another layer of functionality to the molecule. Sulfonamides are a class of compounds that have been extensively studied for their biological activity. They exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of a sulfonamide moiety into N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide could enhance its biological activity and make it a promising candidate for further investigation.

The cyclopropyl group is another significant feature of this compound. Cyclopropane rings are known for their strain and reactivity, which can be exploited in various chemical reactions. In pharmaceutical chemistry, cyclopropane-containing molecules often exhibit unique biological properties due to the strain energy stored in the ring. This strain can be released during metabolic processes, potentially leading to increased bioavailability or altered pharmacokinetics. The cyclopropyl moiety in N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide may contribute to its overall pharmacological profile.

Recent research has highlighted the importance of N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide in the development of new therapeutic agents. Studies have shown that compounds with similar structural features can interact with biological targets in novel ways. For instance, modifications to the pyridine ring can alter binding affinity and selectivity for enzymes and receptors. The sulfonamide group can also be tailored to enhance solubility or metabolic stability. These findings suggest that N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3，2-dioxaborlanan 2-y l )pyridine 3 -s ulfon am ide may serve as a versatile scaffold for drug discovery.

In addition to its potential as an intermediate in drug synthesis， this compound has also been explored for its role in material science applications。 Boronic acids， particularly those incorporated into cyclic structures， have shown promise in the development of polymers and coatings due to their ability to form stable bonds under mild conditions。 The unique reactivity of the boronic acid derivative in N-Cyclopropyl 5 - ( 4 ， 4 ， 5 ， 5 -t etra m eth y l -1 ， 3 ， 2 -d io x bor o lan - 2 - y l ) p y rid ine - 3 -s ulfon am ide could make it useful for creating advanced materials with tailored properties。

The synthesis of N-Cyclopropyl 5 - ( 4 ， 4 ， 5 ， 5 -t etra m eth y l -1 ， 3 ， 2 -d io x bor o lan - 2 - y l ) p y rid ine - 3 -s ulfon am ide involves several key steps that highlight its complexity。 The introduction of the boronic acid group typically requires careful control of reaction conditions to ensure high yield and purity。 Additionally， the attachment of the sulfonamide group and cyclopropyl moiety requires precise synthetic strategies to maintain structural integrity。 Recent advancements in synthetic chemistry have improved methods for introducing these functional groups， making it more feasible to produce this compound on an industrial scale。

The pharmacological potential of N-Cyclopropyl ( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) ) pyrid ine sulf on am ide is further supported by computational studies。 Molecular modeling techniques have been used to predict how this compound might interact with biological targets。 These studies suggest that modifications to specific atoms or groups could enhance binding affinity or selectivity。 This information is crucial for designing experiments and optimizing synthetic pathways。

In conclusion， N-Cyclopropyl ( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) pyrid ine sulf on am ide is a promising compound with significant applications in pharmaceutical chemistry。 Its unique structural features， including the boronic acid derivative， sulfonamide group， and cyclopropyl moiety， make it a valuable intermediate for drug development。 Recent research has highlighted its potential as a scaffold for novel therapeutic agents， while also exploring its utility in material science applications。 With continued advancements in synthetic chemistry and computational modeling， this compound is poised to play a crucial role in future drug discovery efforts。